Cas no 2034288-53-2 (N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2034288-53-2
• MF: C₁₆H₁₃N₅O₂S
• MW: 339.371721029282
• CID: 5333428
• Update Time: 2025-05-19

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C16H13N5O2S/c22-16(11-1-2-14-15(7-11)20-24-19-14)17-4-5-21-9-13(8-18-21)12-3-6-23-10-12/h1-3,6-10H,4-5H2,(H,17,22)
• InChI Key： BJQJXGLFNPLRHI-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(NCCN1C=C(C=N1)C1=COC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• XLogP3: 1.7
• Topological Polar Surface Area: 114

Additional information on N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide: A Comprehensive Overview

The compound N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034288-53-2) is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry and materials science. This benzothiadiazole derivative combines a furan-pyrazole moiety with a carboxamide group, resulting in a unique structure that offers a wide range of potential applications. Its molecular formula and exact mass make it a subject of interest for researchers exploring novel heterocyclic compounds.

One of the key features of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide is its potential role in drug discovery. The benzothiadiazole core is known for its biological activity, particularly in the context of enzyme inhibition and receptor modulation. Researchers are investigating its efficacy in targeting specific pathways, making it a promising candidate for the development of new therapeutic agents. The furan-pyrazole segment further enhances its binding affinity, which is crucial for pharmacological applications.

In addition to its medicinal potential, CAS 2034288-53-2 has shown promise in the field of materials science. The benzothiadiazole unit is a well-known electron-accepting group, which makes it valuable for designing organic semiconductors and photovoltaic materials. The incorporation of the furan-pyrazole moiety could further tune its electronic properties, opening doors for applications in OLEDs and solar cells. This dual functionality highlights the versatility of this compound.

The synthesis of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide involves a series of multi-step reactions, including amide coupling and heterocyclic ring formation. Researchers have optimized these processes to achieve high yields and purity, which is essential for both pharmaceutical and material science applications. The compound's stability under various conditions also makes it suitable for long-term studies and industrial use.

Recent trends in AI-driven drug discovery have brought compounds like CAS 2034288-53-2 into the spotlight. Machine learning algorithms are being used to predict its bioactivity and toxicity profiles, accelerating the drug development process. Similarly, in computational chemistry, simulations are helping to understand its electronic structure and intermolecular interactions, providing insights that guide experimental work.

The market for heterocyclic compounds is expanding, driven by demand in pharmaceuticals, agrochemicals, and advanced materials. N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide is well-positioned to benefit from this growth, given its unique properties. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial researchers.

For those interested in purchasing or researching CAS 2034288-53-2, it is important to source it from reputable suppliers who provide high-purity samples and detailed analytical data. Proper handling and storage are also critical to maintain its integrity, especially for long-term projects. As research on this compound progresses, we can expect to see more publications and patents highlighting its potential.

In summary, N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide is a versatile and promising compound with applications spanning medicinal chemistry, materials science, and beyond. Its unique structure and properties make it a valuable subject for ongoing research, and its potential impact on drug discovery and advanced materials cannot be overstated. As the scientific community continues to explore its capabilities, this compound is likely to play a significant role in future innovations.